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Compound of Interest

Compound Name: DASA-58

Cat. No.: B606943

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of
DASA-58, a potent and selective pyruvate kinase M2 (PKM2) activator. These procedures are
intended for researchers, scientists, and drug development professionals to ensure safe
handling and minimal environmental impact.

Pre-Disposal Considerations and Safety

Before beginning any disposal process, it is critical to consult your institution's specific safety
protocols and chemical waste disposal procedures. The following are general guidelines and
should be adapted to your local requirements.

Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling DASA-58 and its waste products. This includes:
o Gloves: Nitrile or neoprene gloves are recommended.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard laboratory coat should be worn to protect from spills.

Chemical Properties of DASA-58:

A summary of the known properties of DASA-58 is provided below.
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Property Value

Appearance Solid Powder

Molecular Formula C19H23N306S2

Molecular Weight 453.53 g/mol

Solubility Soluble in DMSO (up to 100 mM)
Store powder at -20°C for up to 3 years. Stock

Storage solutions in solvent can be stored at -80°C for
up to 1 year.[1]

o Shipped under ambient temperature as a hon-
Shipping

hazardous chemical.

DASA-58 Disposal Workflow

The following diagram outlines the decision-making process and steps for the proper disposal

of DASA-58 waste.
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DASA-58 Disposal Workflow

Waste Assessment

Identify DASA-58 Waste Stream

Determine Waste Type
(Solid, Liquid, Contaminated Materials)

Solid Liquid Sharps PPE

Segregation & Collection

A A A4 \4
Solid Waste Liquid Waste Contaminated Sharps Contaminated PPE
(Unused powder, contaminated weigh boats) (Solutions in DMSO, cell culture media) (Needles, pipette tips) (Gloves, bench paper)

Final Disposal

A\ A\ A\ A\
Dispose as Chemical Waste in Dispose as Chemical Waste in Dispose in designated Dispose in designated
appropriately labeled solid waste container appropriately labeled liquid waste container sharps container for chemical waste chemically contaminated waste stream

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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